Cas no 926227-69-2 (Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl-)
Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl-
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- Inchi: 1S/C10H14N2O2/c1-12-10(13)7-14-9-4-2-8(6-11)3-5-9/h2-5H,6-7,11H2,1H3,(H,12,13)
- InChI Key: FHHCAEQUMYZSAV-UHFFFAOYSA-N
- SMILES: C(NC)(=O)COC1=CC=C(CN)C=C1
Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-50583-0.05g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 0.05g |
$64.0 | 2023-02-10 | |
| Enamine | EN300-50583-0.1g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 0.1g |
$83.0 | 2023-02-10 | |
| Enamine | EN300-50583-0.25g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 0.25g |
$116.0 | 2023-02-10 | |
| Enamine | EN300-50583-0.5g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 0.5g |
$218.0 | 2023-02-10 | |
| Enamine | EN300-50583-1.0g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 1.0g |
$314.0 | 2023-02-10 | |
| Enamine | EN300-50583-2.5g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 2.5g |
$614.0 | 2023-02-10 | |
| Enamine | EN300-50583-5.0g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 5.0g |
$908.0 | 2023-02-10 | |
| Enamine | EN300-50583-10.0g |
2-[4-(aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 10.0g |
$1346.0 | 2023-02-10 | |
| Ambeed | A1111028-1g |
2-[4-(Aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 1g |
$255.0 | 2024-04-16 | |
| Ambeed | A1111028-5g |
2-[4-(Aminomethyl)phenoxy]-N-methylacetamide |
926227-69-2 | 95% | 5g |
$741.0 | 2024-04-16 |
Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl-
Research Brief on Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- (CAS: 926227-69-2): Recent Advances and Applications
Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- (CAS: 926227-69-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- as a key intermediate for the development of small-molecule inhibitors targeting the NMDA receptor. The study demonstrated that modifications to the phenoxy and acetamide moieties could significantly enhance the compound's binding affinity and selectivity, offering new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its role in neurological research, Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.
Further research has explored the pharmacokinetic properties of Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl-. A preclinical study conducted by a team at the University of California, San Francisco (2023) evaluated the compound's bioavailability and metabolic stability in rodent models. The results indicated favorable pharmacokinetic profiles, with good oral absorption and minimal hepatic clearance, making it a promising candidate for further drug development.
Despite these promising findings, challenges remain in the clinical translation of Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl-. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through further structure-activity relationship (SAR) studies and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, Acetamide, 2-[4-(aminomethyl)phenoxy]-N-methyl- (CAS: 926227-69-2) represents a promising scaffold for the development of novel therapeutics in neurology and inflammation. Recent studies have shed light on its synthetic accessibility, biological activity, and pharmacokinetic properties, paving the way for future research and drug discovery efforts. Continued exploration of its derivatives and mechanisms of action will be crucial in unlocking its full therapeutic potential.
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